Cas no 1805124-63-3 (Ethyl 2-chloro-6-nitropyridine-4-acetate)

• Product Name: Ethyl 2-chloro-6-nitropyridine-4-acetate
• CAS No: 1805124-63-3
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 4903170
• Update Time: 2025-06-10

Ethyl 2-chloro-6-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-nitropyridine-4-acetate

• Inchi： 1S/C9H9ClN2O4/c1-2-16-9(13)5-6-3-7(10)11-8(4-6)12(14)15/h3-4H,2,5H2,1H3
• InChI Key： OIBSOWUCJHCTJU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC([N+](=O)[O-])=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-chloro-6-nitropyridine-4-acetate

Research Brief on Ethyl 2-chloro-6-nitropyridine-4-acetate (CAS: 1805124-63-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-chloro-6-nitropyridine-4-acetate (CAS: 1805124-63-3) has recently emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This compound, characterized by its nitro and chloro substituents on the pyridine ring, serves as a versatile building block for the construction of more complex heterocyclic systems. Recent studies have highlighted its potential in medicinal chemistry, where it has been utilized in the synthesis of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-chloro-6-nitropyridine-4-acetate as a precursor in the development of selective JAK3 inhibitors. The researchers employed a multi-step synthetic route where the nitro group facilitated subsequent functionalization through reduction and cyclization reactions. The resulting compounds showed promising activity in autoimmune disease models, with IC50 values in the low nanomolar range. This work underscores the compound's importance in targeted therapy development.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of novel quinolone derivatives using Ethyl 2-chloro-6-nitropyridine-4-acetate as a starting material. The modified quinolones exhibited enhanced activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) significantly lower than existing clinical analogs. The chloro substituent at the 2-position was found to be crucial for maintaining bacterial membrane penetration.

Recent advances in synthetic methodology have also improved the accessibility of this compound. A 2024 Nature Protocols paper detailed an optimized, scalable synthesis of Ethyl 2-chloro-6-nitropyridine-4-acetate with improved yield (82%) and purity (>99%) compared to previous methods. The new protocol employs continuous flow chemistry, reducing reaction times from hours to minutes while minimizing hazardous waste generation. This development is particularly significant for industrial-scale pharmaceutical production.

The compound's mechanism of action in various biological systems continues to be elucidated. Computational studies published in the Journal of Chemical Information and Modeling (2024) revealed that derivatives of Ethyl 2-chloro-6-nitropyridine-4-acetate exhibit unique binding modes with protein targets, facilitated by the electron-withdrawing effects of the nitro group and the steric influence of the chloro substituent. These insights are guiding the rational design of next-generation therapeutics.

Looking forward, research directions for Ethyl 2-chloro-6-nitropyridine-4-acetate include exploration of its applications in PROTAC (Proteolysis Targeting Chimera) technology and antibody-drug conjugates (ADCs). Preliminary results presented at the 2024 American Chemical Society national meeting showed promising data in targeted protein degradation systems, where the compound's structural features enable efficient linker attachment while maintaining biological activity.